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Introduction
GSK3179106 is a potent and selective inhibitor of the rearranged during transfection (RET)

receptor tyrosine kinase.[1][2][3] RET is a crucial component in the signaling pathways that

govern the development and maintenance of the nervous system, particularly the enteric

nervous system.[2][4] The mechanism of action involves the binding of glial cell line-derived

neurotrophic factor (GDNF) family ligands to their co-receptors (GFRα), which in turn recruits

and activates RET.[3] Dysregulation of the RET signaling pathway has been implicated in

various conditions, including certain types of cancer and irritable bowel syndrome (IBS).[2][5]

GSK3179106 has been investigated for its potential therapeutic effects in attenuating visceral

hypersensitivity.[1][5]

These application notes provide a detailed protocol for the preparation of GSK3179106 stock

solutions for use in in vitro cell culture experiments, ensuring accurate and reproducible results.
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A summary of the key physicochemical properties of GSK3179106 is presented in the table

below.

Property Value Reference

Molecular Weight 467.41 g/mol [5][6][7][8]

Molecular Formula C₂₂H₂₁F₄N₃O₄ [1][6][8]

Appearance White to off-white solid [5]

Purity >98% (typically) -

CAS Number 1627856-64-7 [8]

Solubility
The solubility of GSK3179106 in various solvents is crucial for the preparation of stock

solutions. It is sparingly soluble in aqueous solutions but shows good solubility in organic

solvents.

Solvent Solubility Reference

DMSO ≥ 100 mg/mL (213.94 mM) [7][9]

Ethanol ~6-25 mg/mL [1][8]

Water Insoluble [8]

DMF ~50 mg/mL [1]

Note: The solubility of GSK3179106 in DMSO can be affected by the presence of moisture. It is

highly recommended to use fresh, anhydrous DMSO for stock solution preparation.[8]

Experimental Protocol: Preparation of a 10 mM
GSK3179106 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of GSK3179106 in DMSO.

This concentration is suitable for subsequent serial dilutions to achieve the desired final
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concentrations for cell culture experiments.

4.1. Materials

GSK3179106 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

4.2. Procedure

Pre-weighing Preparation: Before handling the compound, ensure that all necessary

equipment is clean and sterile. Perform all steps in a laminar flow hood to maintain sterility.

Weighing GSK3179106:

Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.

Carefully weigh out 1 mg of GSK3179106 powder into the tared tube. For higher accuracy,

a larger mass such as 5 mg can be used, and the volume of DMSO adjusted accordingly.

Calculating the Volume of DMSO:

To prepare a 10 mM stock solution from 1 mg of GSK3179106 (MW = 467.41 g/mol ), the

required volume of DMSO can be calculated using the following formula:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Mass = 0.001 g
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Concentration = 0.010 mol/L

Molecular Weight = 467.41 g/mol

Volume (L) = 0.001 / (0.010 * 467.41) = 0.00021394 L Volume (µL) = 213.94 µL

Dissolving the Compound:

Add 213.94 µL of anhydrous DMSO to the microcentrifuge tube containing the 1 mg of

GSK3179106.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear solution should be obtained. Gentle warming in a 37°C water bath can

be used to aid dissolution if necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[5]

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[5][7]

4.3. Working Dilutions

For cell culture experiments, the 10 mM stock solution should be serially diluted in sterile cell

culture medium to the desired final concentration immediately before use. It is important to note

that high concentrations of DMSO (>0.5%) can be toxic to cells, so the final concentration of

DMSO in the culture medium should be kept as low as possible.
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5.1. Experimental Workflow
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Caption: Workflow for preparing GSK3179106 stock solution.

5.2. RET Signaling Pathway and Inhibition by GSK3179106
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Caption: Inhibition of the RET signaling pathway by GSK3179106.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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